(4E)-5-(3-chlorophenyl)-4-[furan-2-yl(hydroxy)methylidene]-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]pyrrolidine-2,3-dione

Specification

• Molecular Formula: C18H12ClN3O4S2
• Molecular Weight: 433.9 g/mol
• IUPAC Name: 2-(3-chlorophenyl)-3-(furan-2-carbonyl)-4-hydroxy-1-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)-2H-pyrrol-5-one
• Standard InChI: InChI=1S/C18H12ClN3O4S2/c1-27-18-21-20-17(28-18)22-13(9-4-2-5-10(19)8-9)12(15(24)16(22)25)14(23)11-6-3-7-26-11/h2-8,13,24H,1H3
• Standard InChI Key: XMPWVCLFLGKPGP-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(S1)N2C(C(=C(C2=O)O)C(=O)C3=CC=CO3)C4=CC(=CC=C4)Cl

Introduction

(4E)-5-(3-chlorophenyl)-4-[furan-2-yl(hydroxy)methylidene]-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]pyrrolidine-2,3-dione is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the category of organic heterocyclic compounds, specifically pyrrolidine derivatives, and features a unique molecular structure that includes a chlorophenyl group, a hydroxyfuran moiety, and a pyrrolidine dione core.

Synthesis and Purification

The synthesis of (4E)-5-(3-chlorophenyl)-4-[furan-2-yl(hydroxy)methylidene]-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]pyrrolidine-2,3-dione typically involves multi-step organic reactions. These reactions require controlled conditions such as temperature and reaction time to ensure high yields and purity of the final product. Techniques like recrystallization or chromatography are commonly used for purification.

Potential Applications

This compound is of interest due to its potential biological activities and applications in synthetic methodologies. Its structural complexity allows for diverse interactions with biological targets, suggesting potential therapeutic applications.

Potential Biological Activities

• Pharmacological Properties: Preliminary studies suggest that it may possess various pharmacological properties, although detailed biological activity remains an area of active research.

• Mechanism of Action: The mechanism likely involves specific interactions with molecular targets such as enzymes or receptors, modulating their activity through various pathways.

Chemical Reactions and Versatility

(4E)-5-(3-chlorophenyl)-4-[furan-2-yl(hydroxy)methylidene]-1-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]pyrrolidine-2,3-dione can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. This versatility makes it a valuable building block for more complex molecules in synthetic chemistry.